An In-depth Technical Guide to the Physicochemical Properties of Solvent Red 135
An In-depth Technical Guide to the Physicochemical Properties of Solvent Red 135
Introduction and Compound Identification
Solvent Red 135, also identified by the Colour Index (C.I.) 564120, is a high-performance synthetic organic dye belonging to the aminoketone chemical class.[1][2] It is a yellowish-red powder widely recognized for its exceptional thermal stability, high light fastness, and strong tinting strength.[3][4][5][6] These robust properties make it a preferred colorant in demanding industrial applications, primarily for coloring a wide array of plastics and synthetic fibers.[3][4][7][8] This guide provides a comprehensive analysis of its core physicochemical properties, outlines standardized experimental protocols for its characterization, and discusses the practical implications of these properties for research and development.
Compound Identifiers:
-
Chemical Name: 8,9,10,11-tetrachloro-12H-isoindolo[2,1-a]perimidin-12-one[9][10]
-
Synonyms: Transparent Red EG, Macrolex Red EG, Solvaperm Red G, Oplas Red 339[3][8][10][11][12]
Core Physicochemical Characteristics
The molecular structure and physical attributes of Solvent Red 135 are fundamental to its behavior in various systems. Its chlorinated, polycyclic aromatic structure is responsible for its high stability and insolubility in aqueous media.
graph "Solvent_Red_135_Structure" {
layout=neato;
node [shape=plaintext];
edge [style=solid];
// Define atom positions
N1 [pos="0.8,1.2!", label="N"];
N2 [pos="-0.8,1.2!", label="N"];
C1 [pos="-1.6,0.6!", label="C"];
C2 [pos="-1.6,-0.6!", label="C"];
C3 [pos="-0.8,-1.2!", label="C"];
C4 [pos="0,-1.8!", label="C"];
C5 [pos="0.8,-1.2!", label="C"];
C6 [pos="1.6,-0.6!", label="C"];
C7 [pos="1.6,0.6!", label="C"];
C8 [pos="0,0!", label="C"];
C9 [pos="-0.8,-0.1!", label="C"];
C10 [pos="0.8,-0.1!", label="C"];
C11 [pos="-2.9,0.6!", label="C"];
C12 [pos="-3.5,0!", label="C"];
C13 [pos="-2.9,-0.6!", label="C"];
C14 [pos="-2.2,-1.2!", label="C"];
C15 [pos="2.9,0.6!", label="C"];
C16 [pos="3.5,0!", label="C"];
C17 [pos="2.9,-0.6!", label="C"];
C18 [pos="2.2,-1.2!", label="C"];
C19 [pos="-1.5,2.0!", label="C"];
O1 [pos="-1.5,2.8!", label="O"];
C20 [pos="-0.8,1.9!", label="C"];
C21 [pos="0,2.5!", label="C"];
C22 [pos="0.8,1.9!", label="C"];
C23 [pos="0.8,3.1!", label="Cl"];
C24 [pos="-0.8,3.1!", label="Cl"];
C25 [pos="-1.6,3.8!", label="Cl"];
C26 [pos="1.6,3.8!", label="Cl"];
// Define bonds
N1 -- C7 -- C6 -- C5 -- C10 -- C8 -- C9 -- C3 -- C2 -- C1 -- N2;
N1 -- C10;
N2 -- C9;
C1 -- C11 -- C12 -- C13 -- C2;
C3 -- C14 -- C13;
C6 -- C18 -- C17 -- C16 -- C15 -- C7;
C5 -- C18;
// Aromatic rings representation
C1 -- C2 [style=double];
C3 -- C4 -- C5 [style=double];
C6 -- C7 [style=double];
C11 -- C12 [style=double];
C13 -- C14 [style=double];
C15 -- C16 [style=double];
C17 -- C18 [style=double];
// Perinone structure
N1 -- C22;
N2 -- C20;
C19 -- C20 -- C21 -- C22;
C19 -- O1 [style=double];
C20 -- C24;
C21 -- C25;
C21 -- C26;
C22 -- C23;
// Fused rings
C8 -- C10;
C8 -- C9;
}```
Caption: Molecular Structure of Solvent Red 135
A summary of its key quantitative properties is presented in the table below for easy reference.
Property Value Source(s) Molecular Formula C₁₈H₆Cl₄N₂O [1][7][9][10] Molecular Weight 408.07 g/mol [7][9][13] Appearance Yellowish-red or bright red powder [1][3][7] Melting Point 308 - 318 °C [3][5][8][14][15] Boiling Point 646.3 ± 65.0 °C (Predicted) [13][15][] Density 1.74 - 1.77 g/cm³ (Predicted) [8][13][14][] Water Solubility Insoluble (<0.03 mg/L at 20°C) [3][7][13][15] Partition Coefficient log Pow = 7.1 (at 25°C) [15][17]
Solubility Profile in Organic Solvents
The "solvent" classification of this dye stems from its characteristic insolubility in water and good solubility in various organic solvents. [1][3][7]This property is critical for its application in non-aqueous systems, such as plastics, inks, and industrial oils. [3][7]The causality behind this behavior lies in its largely nonpolar molecular structure, which facilitates favorable intermolecular interactions with organic solvent molecules. Quantitative solubility data is essential for formulation development, ensuring the dye remains dissolved and uniformly dispersed without precipitation.
Organic Solvent Solubility at 20°C (g/L) Source(s) Methylbenzene (Toluene) 0.6 [8][11][18][19] Dichloromethane 0.3 [8][11][18][19] Acetone 0.2 [8][11][18][19] Butyl Acetate 0.2 [8][11][18][19] Ethyl Alcohol (Ethanol) 0.1 [8][11][18][19] Chloroform Soluble (Qualitative) [1][3][7]
Thermal and Photochemical Stability
A defining feature of Solvent Red 135 is its exceptional stability under thermal stress and light exposure, which is a direct consequence of its robust, fused-ring chemical structure.
-
Heat Resistance: The dye exhibits high thermal stability, with a heat resistance of up to 300-320°C in plastics like polystyrene. [3][4][11][20]This allows it to be incorporated into high-temperature polymer processing without significant degradation, ensuring color integrity in the final product.
-
Light Fastness: Solvent Red 135 demonstrates excellent light fastness, typically rated at 7-8 on the 8-grade Blue Wool scale. [3][5][8][11]This high rating indicates superior resistance to fading upon prolonged exposure to light, a critical requirement for durable goods.
Synthesis and Potential Impurities
From a process chemistry perspective, understanding the synthesis of Solvent Red 135 provides insight into its properties and potential contaminants. The manufacturing process involves the condensation of 1,8-diaminonaphthalene with tetrachlorophthalic anhydride, followed by a ring-closing reaction. [1][7][20]The reaction is typically carried out in a polar organic solvent or an aqueous hydrochloric acid medium.
[21][22][23][24]
A critical consideration in the synthesis is the potential for the formation of impurities, notably hexachlorobenzene (HCB), which can be present in the starting materials. [24]HCB is a known environmental pollutant, and its presence must be monitored to meet regulatory and environmental standards.
[24]
Experimental Protocols: Characterization of Physicochemical Properties
To ensure self-validating and reproducible results in a research setting, standardized protocols are essential. The following sections detail methodologies for determining key properties of Solvent Red 135.
Protocol for Solubility Determination (Shake-Flask Method)
This protocol outlines the widely accepted shake-flask method for determining the saturation solubility of a compound in a given solvent.
[18]
Objective: To quantitatively determine the solubility of Solvent Red 135 in a specific organic solvent at a controlled temperature.
Methodology:
-
Preparation: Add an excess amount of Solvent Red 135 powder to several vials. The excess is critical to ensure that a saturated solution is achieved with visible undissolved solid.
-
Solvent Addition: Accurately pipette a known volume of the desired organic solvent into each vial.
-
Equilibration: Seal the vials and place them in a constant temperature shaker bath (e.g., 20°C) for 24-72 hours. The agitation and extended time are necessary to ensure the system reaches thermodynamic equilibrium.
[18]4. Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature until the undissolved solid has fully settled. Centrifugation can be used to accelerate this process.
-
Sampling & Dilution: Carefully extract an aliquot of the clear supernatant. Perform a precise serial dilution of the aliquot with the same solvent to bring its concentration into the linear range of the analytical instrument.
-
Quantification: Analyze the diluted sample using UV-Vis spectrophotometry. Measure the absorbance at the known λmax of Solvent Red 135 and calculate the concentration using a pre-established calibration curve (Beer-Lambert Law).
-
Calculation: Multiply the measured concentration by the dilution factor to determine the saturation solubility in g/L.
```dot
digraph "Solubility_Workflow" {
graph [splines=ortho, nodesep=0.6];
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];
prep [label="1. Add Excess Dye\nto Vials"];
solvent [label="2. Add Known Volume\nof Solvent"];
equilibrate [label="3. Equilibrate (24-72h)\nat Constant Temp"];
separate [label="4. Separate Phases\n(Settle/Centrifuge)"];
sample [label="5. Sample & Dilute\nSupernatant"];
quantify [label="6. UV-Vis Analysis\n(Beer's Law)"];
calculate [label="7. Calculate Solubility\n(g/L)"];
prep -> solvent;
solvent -> equilibrate;
equilibrate -> separate;
separate -> sample;
sample -> quantify;
quantify -> calculate;
}
Caption: Workflow for Spectroscopic Analysis.
Toxicological and Safety Profile
From a toxicological standpoint, Solvent Red 135 exhibits low acute toxicity. Safety data indicates an oral LD50 in rats greater than 5,000 mg/kg and an inhalation LC50 greater than 2,868 mg/m³. [15][17]It is also reported to have low toxicity to aquatic organisms. [15][17]However, as with any chemical powder, it may cause skin, eye, or respiratory irritation, and appropriate personal protective equipment should be used during handling to minimize dust generation and exposure.
[25]
References
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-
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 88680, C.I. Solvent Red 135. [Link]
-
Qingdao Enoch Chemical Co., Ltd. (n.d.). Solvent Red 135 | CAS NO.20749-68-2, 71902-17-5 | Macrolex Red EG. [Link]
-
World Dye Variety. (2012). Solvent Red 135. [Link]
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Xcolor Pigment. (n.d.). Solvent Red 135. [Link]
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Enoch Dye. (n.d.). Solvent red 135 TDS. [Link]
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Hangzhou Mida Chemical Co.,Ltd. (n.d.). Solvent Red 135. [Link]
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XCWY Chemical. (2019). What is the use of Solvent Red 135?[Link]
-
L COLOR. (n.d.). Solvent red 135. [Link]
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HUPC GLOBAL CHEMICAL. (n.d.). Solvent Red 135|Transparence Red EG. [Link]
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Colorants Chem Pvt Ltd. (n.d.). Solvent Red 135 Manufacturers in Mumbai, India. [Link]
-
Baoxu Chemical. (n.d.). MSDS SOLVENT RED 135. [Link]
-
Tianjin Leading Import & Export Co., Ltd. (n.d.). China Solvent Red 135-Transparent Red Eg (S. R 135) factory and manufacturers. [Link]
- Google Patents. (2009).
- Google Patents. (2009).
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SMAROL. (n.d.). China Solvent Red 135 Suppliers, Manufacturers, Factory. [Link]
-
Ranbar. (n.d.). MACROLEX Red EG (Solvent Red 135) – Perinone Dye for Plastics. [Link]
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